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Compound of Interest

Compound Name: 9-Angeloylretronecine N-oxide

Cat. No.: B1609405

Audience: Researchers, scientists, and drug development professionals.

This guide provides immediate, essential safety and logistical information for handling 9-
Angeloylretronecine N-oxide. As a member of the pyrrolizidine alkaloid N-oxide (PANO) class
of compounds, it should be handled with extreme caution due to the potential for significant
toxicity. Pyrrolizidine alkaloids (PAs) are known for their hepatotoxicity, and PANOs can be
converted to their toxic parent PAs within the body.[1][2]

Hazard Identification and Toxicity

While specific toxicological data for 9-Angeloylretronecine N-oxide is not readily available,
the broader class of 1,2-unsaturated pyrrolizidine alkaloids are recognized as potent
hepatotoxins and may act as genotoxic carcinogens in humans.[1][3] The N-oxide form, while
generally less toxic than the parent alkaloid, can be reduced back to the toxic form in the gut,
thereby posing a similar health risk upon ingestion.[1][2] The primary target organ for toxicity is
the liver, with chronic exposure potentially leading to serious health consequences.[1][3]

Toxicological Data Summary (General for Pyrrolizidine Alkaloids)
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Parameter Value Remarks
o Data not available for 9- Related PAs are known to be
Acute Toxicity (Oral) ] ) ] ] )
Angeloylretronecine N-oxide. toxic upon ingestion.
1,2-unsaturated PAs are Long-term exposure may
Carcinogenicity considered genotoxic present an elevated risk of liver
carcinogens.[1][3] cancer.[2]

Hepatotoxicity is the most

Target Organs Liver, Lungs[1][2]
common effect.[2]
General effects of PA
) ) ) poisoning can include
Signs and Symptoms of Data not available for this ] ]
- abdominal pain, nausea,
Exposure specific compound.

vomiting, and signs of liver

damage.

Personal Protective Equipment (PPE)

Strict adherence to Personal Protective Equipment (PPE) protocols is mandatory when
handling 9-Angeloylretronecine N-oxide in any form.

Required Personal Protective Equipment
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Body Part Required PPE Standard Purpose
Chemical-resistant To prevent skin
Hands gloves (e.g., Nitrile, ASTM F739 contact and
Neoprene). absorption.
Full-coverage To protect skin from
Body EN ISO 27065 _ _
laboratory coat. accidental spills.
Safety goggles with To protect eyes from
Eyes side shields or a face ANSI Z87.1/EN 166 splashes and airborne

shield.

particles.

Respiratory

A NIOSH-approved

respirator with an

appropriate cartridge

is necessary if there is

a risk of generating

dust or aerosols.

NIOSH

To prevent inhalation.

Operational and Disposal Plans

A. Engineering Controls

» All work with 9-Angeloylretronecine N-oxide should be conducted in a certified chemical

fume hood to minimize inhalation exposure.

o Ensure that an eyewash station and safety shower are readily accessible in the immediate

work area.

B. Handling and Storage

o Preparation: Before handling, ensure the chemical fume hood is functioning correctly. Have

all necessary equipment, including a chemical spill kit, readily available.

o Weighing: If handling a solid form, weigh the compound in a tared, sealed container within

the fume hood.

© 2025 BenchChem. All rights reserved.

3/8

Tech Support


https://www.benchchem.com/product/b1609405?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1609405?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

» Dissolving: Add solvent to the solid within the fume hood. Keep the container capped or
sealed during agitation.

o Storage: Store 9-Angeloylretronecine N-oxide in a tightly sealed, clearly labeled container.
The storage area should be cool, dry, well-ventilated, and secure, with access limited to
authorized personnel only.

C. Spill Management

In the event of a spill, evacuate the area and ensure it is well-ventilated before starting cleanup.
Only trained personnel equipped with the proper PPE should handle spills.

e For Solid Spills:
o Gently cover the spill with a damp paper towel to avoid raising dust.
o Carefully scoop the material into a designated hazardous waste container.
e For Liquid Spills:
o Absorb the spill with an inert material (e.g., vermiculite, sand).
o Place the absorbent material into a designated hazardous waste container.
o Decontamination:
o Clean the spill area thoroughly with a suitable laboratory detergent and water.
o For final decontamination, wipe the area with a 70% ethanol solution.

o All materials used for cleanup (absorbent, paper towels, gloves, etc.) must be disposed of
as hazardous waste.

D. Disposal Plan

All waste containing 9-Angeloylretronecine N-oxide must be treated as hazardous waste.
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 Liquid Waste: Collect all solutions containing the compound in a clearly labeled, leak-proof
hazardous waste container. Do not mix with other waste streams unless permitted by your
institution's environmental health and safety (EHS) office.

e Solid Waste: Place contaminated solids (e.g., consumables, contaminated PPE) in a sealed,
properly labeled hazardous waste container.

o Contaminated Sharps: Dispose of any contaminated needles, syringes, or other sharps in a
designated sharps container for hazardous waste.

e Labeling: All hazardous waste containers must be clearly labeled with "Hazardous Waste,"
the full chemical name ("9-Angeloylretronecine N-oxide"), and any other information
required by your institution.

» Collection: Arrange for the collection and disposal of hazardous waste through your
institution's EHS office or a licensed hazardous waste disposal contractor. Do not dispose of
this chemical down the drain or in regular trash.

Experimental Workflow and Disposal Diagram

The following diagram outlines the safe handling workflow for 9-Angeloylretronecine N-oxide,
from receipt of the compound to the final disposal of waste.
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Caption: Workflow for the safe handling and disposal of 9-Angeloylretronecine N-oxide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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